Cas no 450343-41-6 ((2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide
• CAS No: 450343-41-6
• MF: C₂₀H₁₆FN₃OS
• MW: 365.423946380615
• CID: 6305354
• PubChem ID: 16806480
• Update Time: 2025-07-10

(2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide
• 450343-41-6
• F0541-1447
• (2Z)-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-phenylprop-2-enamide
• SR-01000569760
• (Z)-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylprop-2-enamide
• AKOS024582203
• (Z)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide
• SR-01000569760-1

• Inchi： 1S/C20H16FN3OS/c21-15-7-9-16(10-8-15)24-20(17-12-26-13-18(17)23-24)22-19(25)11-6-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,22,25)/b11-6-
• InChI Key： ZOUHRUFUDAVHPX-WDZFZDKYSA-N
• SMILES： S1CC2C(C1)=C(NC(/C=C\C1C=CC=CC=1)=O)N(C1C=CC(=CC=1)F)N=2

Computed Properties

• Exact Mass: 365.09981148g/mol
• Monoisotopic Mass: 365.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.2Ų

Additional information on (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide

Research Brief on (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide (CAS: 450343-41-6)

The compound (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide (CAS: 450343-41-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the NF-κB pathway, which is crucial in the regulation of immune responses and inflammation. The compound's unique thienopyrazole scaffold and fluorophenyl moiety contribute to its high binding affinity and selectivity.

In terms of synthesis, a novel and efficient route for producing (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide has been reported. The process involves a multi-step reaction sequence starting from commercially available 4-fluorophenylhydrazine and thiophene-3,4-dicarboxylic acid. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry (HRMS), confirming its structural integrity and purity.

Preclinical evaluations have shown promising results. In vitro assays using human cell lines revealed that the compound exhibits low cytotoxicity at therapeutic concentrations, making it a viable candidate for further development. Additionally, in vivo studies in murine models of rheumatoid arthritis demonstrated significant reduction in inflammation and joint damage, suggesting potential applications in autoimmune diseases.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent efforts have focused on structural modifications to enhance its solubility and half-life in vivo. Collaborative research between academic institutions and pharmaceutical companies is underway to address these limitations and expedite clinical translation.

In conclusion, (2Z)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-phenylprop-2-enamide represents a promising lead compound for the development of novel anti-inflammatory therapeutics. Continued research into its mechanism and optimization of its pharmacological profile will be critical for its progression into clinical trials.